Cas no 1378770-98-9 (6-(Chloromethyl)isoquinoline)

• Product Name: 6-(Chloromethyl)isoquinoline
• CAS No: 1378770-98-9
• MF: C₁₀H₈ClN
• MW: 177.630221366882
• CID: 5707912
• PubChem ID: 19762404
• Update Time: 2025-06-08

6-(Chloromethyl)isoquinoline Chemical and Physical Properties

Names and Identifiers

• SCHEMBL9592639
• EN300-724826
• 6-(chloromethyl)isoquinoline
• 1378770-98-9
• 6-(Chloromethyl)isoquinoline

• Inchi： 1S/C10H8ClN/c11-6-8-1-2-10-7-12-4-3-9(10)5-8/h1-5,7H,6H2
• InChI Key： WNWFNMSGLLRHHC-UHFFFAOYSA-N
• SMILES： ClCC1C=CC2C=NC=CC=2C=1

Computed Properties

• Exact Mass: 177.0345270g/mol
• Monoisotopic Mass: 177.0345270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 6-(Chloromethyl)isoquinoline

Professional Introduction to 6-(Chloromethyl)isoquinoline (CAS No. 1378770-98-9)

6-(Chloromethyl)isoquinoline, a compound with the chemical formula C9H7ClN2, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aromatic amine derivative has garnered considerable attention due to its versatile structural framework and potential applications in medicinal chemistry. The chloromethyl substituent at the sixth position of the isoquinoline core imparts unique reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active compounds.

The CAS No. 1378770-98-9 uniquely identifies this compound in scientific literature and industrial applications, underscoring its importance in research and development. Isoquinoline derivatives are well-documented for their role in drug discovery, particularly in the development of anticancer, antimicrobial, and anti-inflammatory agents. The presence of the chloromethyl group enhances the electrophilicity of the molecule, facilitating nucleophilic substitution reactions that are pivotal in constructing complex molecular architectures.

Recent advancements in synthetic methodologies have highlighted the utility of 6-(Chloromethyl)isoquinoline as a building block for more sophisticated derivatives. Researchers have leveraged its reactivity to develop novel isoquinoline-based scaffolds with enhanced binding affinity and selectivity for biological targets. For instance, studies have demonstrated its incorporation into kinase inhibitors and protease inhibitors, which are critical in treating chronic diseases such as cancer and inflammatory disorders.

In the realm of medicinal chemistry, the isoquinoline core is renowned for its ability to interact with biological macromolecules through hydrophobic and π-stacking interactions. The introduction of functional groups like chloromethyl allows for further modulation of these interactions, enabling fine-tuning of pharmacokinetic properties. This has led to the exploration of 6-(Chloromethyl)isoquinoline in designing molecules that exhibit improved solubility, bioavailability, and metabolic stability.

One notable application of this compound is in the synthesis of immunomodulatory agents. Isoquinoline derivatives have been shown to modulate immune responses by interacting with specific receptors and enzymes involved in inflammation pathways. The chloromethyl moiety serves as a handle for introducing additional functionalities that can fine-tune immune responses, making it a promising candidate for developing novel immunotherapies.

The chemical reactivity of 6-(Chloromethyl)isoquinoline also makes it a valuable tool in materials science. Researchers have explored its use in polymer chemistry, where it can serve as a monomer or crosslinking agent to create novel materials with tailored properties. These materials find applications in coatings, adhesives, and advanced composites due to their unique structural features.

From a synthetic perspective, 6-(Chloromethyl)isoquinoline offers a rich palette of reaction pathways. It can undergo alkylation, acylation, or condensation reactions to form more complex derivatives. Additionally, its ability to participate in cyclization reactions makes it useful in constructing larger heterocyclic systems. These synthetic attributes have made it a cornerstone in multi-step organic synthesis, particularly in academic and industrial research labs.

The pharmacological potential of 6-(Chloromethyl)isoquinoline has not been fully exhausted. Ongoing research continues to uncover new derivatives with enhanced therapeutic profiles. Computational modeling and high-throughput screening techniques are being employed to accelerate the discovery process. These approaches have already identified several promising candidates that are entering preclinical evaluation stages.

In conclusion, 6-(Chloromethyl)isoquinoline (CAS No. 1378770-98-9) is a multifaceted compound with significant implications across pharmaceuticals, materials science, and organic synthesis. Its unique structural features and reactivity make it an indispensable tool for researchers aiming to develop innovative solutions to complex scientific challenges. As our understanding of its properties continues to grow, so too will its applications in advancing human health and technological innovation.